Cas no 93263-96-8 (6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo-)

6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo- structure
93263-96-8 structure
Product Name:6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo-
CAS No:93263-96-8
MF:C9H11N5OS
MW:237.281539201736
CID:817703
PubChem ID:135455366
Update Time:2025-04-19

6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo-
    • 2-pyrrolidin-1-yl-8-sulfanylidene-7,9-dihydro-3H-purin-6-one
    • 2-(Pyrrolidin-1-yl)-8-sulfanylidene-3,7,8,9-tetrahydro-6H-purin-6-one
    • DTXSID60394750
    • 93263-96-8
    • NSC527414
    • NSC-527414
    • Inchi: 1S/C9H11N5OS/c15-7-5-6(12-9(16)10-5)11-8(13-7)14-3-1-2-4-14/h1-4H2,(H3,10,11,12,13,15,16)
    • InChI Key: QOGRPUYWTQBXAH-UHFFFAOYSA-N
    • SMILES: S=C1NC2C(NC(=NC=2N1)N1CCCC1)=O

Computed Properties

  • Exact Mass: 237.06843116g/mol
  • Monoisotopic Mass: 237.06843116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 101Ų
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent